Cas no 1207060-07-8 (1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide
• CAS No: 1207060-07-8
• MF: C₂₃H₂₁FN₄O₂
• MW: 404.436848402023
• CID: 5393186
• Update Time: 2025-05-21

1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyano-6-fluoro-4-quinolinyl)-N-(2-methoxyphenyl)-4-piperidinecarboxamide
• 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide

• Inchi： 1S/C23H21FN4O2/c1-30-21-5-3-2-4-20(21)27-23(29)15-8-10-28(11-9-15)22-16(13-25)14-26-19-7-6-17(24)12-18(19)22/h2-7,12,14-15H,8-11H2,1H3,(H,27,29)
• InChI Key： LEURIWGUMATURB-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(F)C=3)CCC(C(NC2=CC=CC=C2OC)=O)CC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 651.4±55.0 °C(Predicted)
• pka: 13.95±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide

Introduction to 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide (CAS No: 1207060-07-8)

1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1207060-07-8, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular structure incorporates several key features that make it a promising candidate for further research and development, particularly in the context of drug discovery and therapeutic applications.

The core of this compound is a quinoline scaffold, which is well-documented for its biological activity and versatility in medicinal chemistry. Specifically, the presence of a fluoroquinoline moiety at the 3-cyano-6-fluoro position introduces unique electronic and steric properties that can influence its interactions with biological targets. The quinoline ring system is known to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, and anticancer properties. By incorporating fluorine atoms, the molecule's bioavailability and metabolic stability can be enhanced, making it an attractive candidate for further exploration.

In addition to the quinoline core, the compound features a piperidine ring linked through an amide bond to a methoxyphenyl group. The piperidine moiety is another common structural element in pharmaceuticals, known for its ability to enhance binding affinity and selectivity. The amide linkage not only provides stability to the molecule but also allows for further derivatization, enabling chemists to fine-tune its properties for specific applications. The methoxyphenyl group introduces additional electronic effects that can modulate the compound's interactions with biological receptors, potentially leading to novel therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these structural features contribute to the compound's potential biological activity. Studies have shown that the combination of a fluoroquinoline scaffold with a piperidine amide can lead to enhanced binding affinity to various enzymes and receptors involved in disease pathways. For instance, research has indicated that such molecules may interact with kinases and other targets implicated in cancer progression. These findings underscore the importance of 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide as a lead compound for further pharmacological investigation.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Key steps include functional group transformations such as cyanation, fluorination, and amide bond formation. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the compound's integrity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture efficiently.

The potential applications of 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide are broad and varied. Given its structural complexity and demonstrated biological activity, it is being explored as a potential therapeutic agent in several areas of medicine. One notable area is oncology, where quinoline derivatives have shown promise in inhibiting tumor growth and metastasis. Additionally, the compound's ability to modulate enzyme activity suggests it may have applications in treating inflammatory diseases and neurological disorders.

Preclinical studies are currently underway to evaluate the safety and efficacy of this compound in various models. These studies aim to provide insights into its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is crucial for determining optimal dosing regimens and identifying potential adverse effects. Preliminary results from these studies are promising, indicating that the compound exhibits favorable pharmacokinetic properties and minimal toxicity at tested doses.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the process of identifying potential drug candidates like 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of those with the highest binding affinity and potential therapeutic value. This approach has been instrumental in uncovering novel mechanisms of action and expanding the chemical space explored in drug discovery efforts.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly alter a molecule's pharmacological properties by influencing solubility, metabolic stability, and receptor binding affinity. In the case of this compound, the fluoro substituent at the 6-position of the quinoline ring likely contributes to its enhanced bioactivity by increasing lipophilicity while maintaining metabolic resilience. This balance is critical for achieving both efficacy and prolonged circulation time in vivo.

Future directions for research on 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how this compound interacts with its biological targets. Additionally, structure-based drug design approaches can be employed to optimize its potency and selectivity further.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide exemplifies this collaborative effort. By combining expertise from multiple fields, researchers can overcome complex challenges associated with drug discovery and development.

In conclusion, 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-methoxyphenyl)piperidine-4-carboxamide represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activity. Its unique combination of functional groups makes it an attractive candidate for further research into treating various diseases. As our understanding of molecular interactions continues to evolve through technological advancements like computational modeling and HTS, compounds like this one will play an increasingly important role in developing next-generation therapeutics.